Cas no 2034396-61-5 (4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 2034396-61-5
• MF: C₁₈H₁₄N₂O₃S
• MW: 338.380362987518
• CID: 6055638
• PubChem ID: 92110482
• Update Time: 2025-06-08

4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide
• 4-cyano-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]benzamide
• F6506-0554
• AKOS026691917
• 4-cyano-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]benzamide
• 4-cyano-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)benzamide
• 2034396-61-5

• Inchi： 1S/C18H14N2O3S/c19-10-13-3-5-14(6-4-13)17(21)20-12-18(22,15-7-9-24-11-15)16-2-1-8-23-16/h1-9,11,22H,12H2,(H,20,21)
• InChI Key： ZLLNWHBTIMGWRX-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)(O)C1C=CSC=1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 338.07251349g/mol
• Monoisotopic Mass: 338.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide

4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide (CAS No. 2034396-61-5): A Comprehensive Overview

4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide (CAS No. 2034396-61-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide is composed of a benzamide core functionalized with a cyano group, a furan ring, and a thiophene ring. The presence of these heterocyclic rings and the cyano group imparts distinct chemical properties to the molecule, making it an interesting candidate for various biological studies. The hydroxyl group further enhances its reactivity and solubility, which are crucial factors in drug design and development.

The synthesis of 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide has been reported using several methodologies. One common approach involves the reaction of 4-cyanobenzoyl chloride with 2-(furan-2-yl)-2-hydroxyethylamine in the presence of a base such as triethylamine. The resulting intermediate is then further modified to introduce the thiophene ring through a coupling reaction. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes, to enhance yield and reduce by-products.

In terms of biological activities, 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacological profile of 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide has been further investigated through in vitro and in vivo studies. In cell-based assays, it has shown selective cytotoxicity towards cancer cell lines while exhibiting minimal toxicity to normal cells. These findings highlight its potential as a targeted therapeutic agent with reduced side effects compared to traditional chemotherapy drugs.

Recent research has also explored the mechanism of action of 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzamide. Studies using molecular docking and molecular dynamics simulations have provided insights into its binding interactions with target proteins. These computational methods have revealed that the compound forms stable complexes with key residues in the active sites of target enzymes, thereby modulating their activity.

In addition to its therapeutic potential, 4-cyano-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-y l)ethylbenzamide has also been investigated for its use as a probe molecule in biochemical research. Its unique structural features make it suitable for labeling and imaging applications, allowing researchers to study protein-protein interactions and cellular processes in greater detail.

The safety profile of 4-cyano-N-2-(furan - ̶ ̶ ̶ ̶ ̶ ̶ ̶ - (furan - ̶ - yl - ̶ ) - ̶ - hydroxy - ̶ - (thiophen - ̶ - yl - ̶ ) ethylbenzamide is an important consideration for its development as a pharmaceutical agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully assess its safety profile and potential side effects.

In conclusion, 4-cyano-N - ̶ - (furan - ̶ - yl - ̶ ) - ̶ - hydroxy - ̶ - (thiophen - ̶ - yl - ̶ ) ethylbenzamide (CAS No. 2034396 - 61 -5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research efforts aim to optimize its properties and explore its full potential in various medical applications.